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Executive Summary

2,3-Dimethyl-2-hexanol (CAS: 19550-03-9) represents a class of sterically hindered tertiary
alcohols critical to modern lead optimization in drug discovery. Unlike primary or secondary
alcohols, which often serve as metabolic "soft spots" susceptible to rapid oxidation, this scaffold
leverages the gem-dimethyl effect and vicinal branching to resist cytochrome P450-mediated
clearance. This guide provides a rigorous analysis of its molecular architecture, a validated
synthetic protocol, and its application as a metabolic blockade in pharmaceutical design.

Structural Analysis & Stereochemistry
Molecular Architecture

The molecule comprises a six-carbon hexane backbone with a tertiary hydroxyl group at C2
and vicinal methyl substitution at C2 and C3.

¢ |[UPAC Name: 2,3-Dimethylhexan-2-ol[1][2]
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e Molecular Formula:

[3][4]

« SMILES:CCCC(C)C(C)(C)O

Stereochemical Complexity

While C2 bears the hydroxyl group, it is achiral in isolation because it is bonded to two
chemically equivalent methyl groups (the C1 methyl and the C2-substituent methyl). However,
the molecule possesses a chiral center at C3.

e The C3 Chiral Center: The C3 carbon is bonded to four distinct groups:

o

Hydrogen (-H)

[¢]

Methyl group (-CH3)

[¢]

Tertiary alcohol moiety (-C(OH)(CH3)2)

o

Propyl chain (-CH2CH2CH3)
This creates two enantiomers: (3R)-2,3-dimethylhexan-2-ol and (3S)-2,3-dimethylhexan-2-ol.

» Diastereotopic Methyls at C2: A critical spectroscopic feature often overlooked is the non-
equivalence of the two methyl groups attached to C2. Due to the adjacent chiral center at
C3, the C2-methyls are diastereotopic. In high-field NMR (

MHz), they will not appear as a single singlet but rather as two distinct singlets or a
broadened peak, depending on the solvent and temperature.

Physicochemical Profile

The following data aggregates experimentally validated properties essential for handling and
characterization.
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Property Value Context

CAS Number 19550-03-9 Unique Identifier
Molecular Weight 130.23 g/mol Monoisotopic mass
Boiling Point 150.5°C (760 mmHg) High BP due to H-bonding
Density 0.821 g/cm? Less dense than water
LogP (Predicted) ~2.6 Moderate lipophilicity
Flash Point 56.6°C Flammable (Class 3)
Refractive Index 1.43 Optical characterization

Synthetic Protocol: Grignhard Addition

Objective: Synthesis of 2,3-dimethyl-2-hexanol via nucleophilic addition. Precursors: 3-
Methyl-2-hexanone and Methylmagnesium Bromide (MeMgBr).

Reaction Logic

The synthesis utilizes a Grignard reagent to attack the ketone carbonyl.[5][6][7] We select 3-
methyl-2-hexanone as the electrophile because it pre-installs the C3 chirality and the carbon
backbone, requiring only a simple methyl addition to form the tertiary alcohol.
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Figure 1: Step-wise synthetic pathway for 2,3-dimethyl-2-hexanol via Grignard addition.

Detailed Methodology

e Setup: Flame-dry a 250mL 3-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and addition funnel. Flush with Nitrogen (
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» Reagent Prep: Charge the flask with 1.2 equivalents of Methylmagnesium bromide (3.0 M in
diethyl ether). Cool to 0°C in an ice bath.

» Addition: Dissolve 3-methyl-2-hexanone (1.0 eq) in anhydrous diethyl ether. Add this solution
dropwise to the Grignard reagent over 30 minutes. Note: Maintain internal temperature
below 10°C to prevent side reactions.

o Reflux: Once addition is complete, remove the ice bath and allow the mixture to warm to
room temperature. Reflux gently for 2 hours to ensure completion.

o Workup: Cool the mixture to 0°C. Quench carefully with saturated aqueous Ammonium
Chloride (

).
o Why

? Strong acids can cause dehydration of the tertiary alcohol to an alkene (Zaitsev
elimination).

provides a mild proton source.
 Purification: Extract with diethyl ether (3x). Dry combined organics over
. Concentrate in vacuo. Purify the crude oil via fractional distillation (bp ~69°C at 15 mmHg).

Spectroscopic Identification

Verification of the structure relies on identifying the specific splitting patterns caused by the C3
chiral center.

Proton NMR ( NMR, 400 MHz, )
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Infrared (IR) Spectroscopy

e 3350-3450 cm~*: Broad O-H stretch (Intermolecular H-bonding).

e 2960-2870 cm~1: Strong C-H sps stretching (Alkane backbone).

e 1150 cm~1: C-O stretch characteristic of tertiary alcohols.

Pharmaceutical Application: Metabolic Stability

In drug design, the 2,3-dimethyl-2-hexanol scaffold serves as a model for "metabolic

hardening.”

The Mechanism of Resistance
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Primary and secondary alcohols are rapidly oxidized by Alcohol Dehydrogenases (ADH) to
aldehydes and ketones, or glucuronidated by UDP-glucuronosyltransferases (UGT) leading to
rapid renal clearance.

The 2,3-dimethyl-2-hexanol motif resists these pathways through two mechanisms:
o Oxidative Block: As a tertiary alcohol, there is no

-proton available for abstraction. Oxidation cannot occur without breaking a C-C bond, which
is metabolically difficult.

» Steric Shielding: The vicinal methyl group at C3 adds steric bulk, hindering the approach of
the bulky UGT enzymes required for Phase Il conjugation (Glucuronidation).

Metabolic Pathway Comparison
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Figure 2: Metabolic fate of the tertiary alcohol scaffold. Note the blockade of standard oxidative
and conjugative pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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